N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide

• IUPAC Name: N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide
• InChI: InChI=1S/C17H25N3O3S/c21-17(18-14-16-8-4-13-24(16,22)23)20-10-5-9-19(11-12-20)15-6-2-1-3-7-15/h1-3,6-7,16H,4-5,8-14H2,(H,18,21)
• InChI Key: ULFZSPUFGDMLLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(S(=O)(=O)C1)CNC(=O)N2CCCN(CC2)C3=CC=CC=C3
• Molecular Formula: C17H25N3O3S
• Molecular Weight: 351.5 g/mol

Description

N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide is a complex organic compound featuring a unique structure that combines a thiolane ring, a diazepane ring, and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide typically involves multiple steps:

Formation of the Thiolane Ring: The thiolane ring can be synthesized through the oxidation of a thiolane precursor using oxidizing agents such as hydrogen peroxide or peracids.

Diazepane Ring Formation: The diazepane ring is often constructed via a cyclization reaction involving a diamine and a suitable dihalide under basic conditions.

Coupling Reactions: The final step involves coupling the thiolane and diazepane rings with a phenyl group. This can be achieved through nucleophilic substitution reactions, where the thiolane ring is activated and reacts with the diazepane derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The thiolane ring can undergo further oxidation to form sulfone derivatives.

Reduction: The compound can be reduced under hydrogenation conditions to modify the diazepane ring.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, peracids.

Reducing Agents: Hydrogen gas with a palladium catalyst.

Substitution Reagents: Halogens, nitrating agents, sulfonating agents.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Reduced diazepane derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

Biologically, this compound can be investigated for its potential as a pharmacophore. The diazepane ring is a common motif in many bioactive molecules, and the presence of the thiolane ring could impart unique biological activities.

Medicine

In medicinal chemistry, this compound could be explored for its potential therapeutic effects. The combination of the diazepane and thiolane rings may offer unique interactions with biological targets, making it a candidate for drug development.

Industry

Industrially, this compound could be used in the development of new materials with specific properties, such as enhanced stability or reactivity. Its unique structure could be leveraged to create polymers or other advanced materials.

Mechanism of Action

The mechanism of action of N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide would depend on its specific application. In a biological context, it could interact with enzymes or receptors, modulating their activity. The thiolane ring might engage in redox reactions, while the diazepane ring could interact with neurotransmitter receptors or ion channels.

Comparison with Similar Compounds

Similar Compounds

N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide: shares similarities with other diazepane derivatives and thiolane-containing compounds.

Diazepam: A well-known diazepane derivative used as a medication.

Thiolane derivatives: Compounds containing the thiolane ring, often used in various chemical applications.

Uniqueness

The uniqueness of N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide lies in its combination of the thiolane and diazepane rings with a phenyl group. This structure provides a distinct set of chemical and biological properties that are not commonly found in other compounds.

This detailed overview provides a comprehensive understanding of N-[(1,1-dioxothiolan-2-yl)methyl]-4-phenyl-1,4-diazepane-1-carboxamide, covering its synthesis, reactions, applications, and unique characteristics